Cas no 139262-66-1 (Benzeneacetic acid, a-[[(aminocarbonyl)oxy]methyl]-)

• Product Name: Benzeneacetic acid, a-[[(aminocarbonyl)oxy]methyl]-
• CAS No: 139262-66-1
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 156789
• PubChem ID: 3025746
• Update Time: 2025-04-19

Benzeneacetic acid, a-[[(aminocarbonyl)oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-[[(aminocarbonyl)oxy]methyl]-
• 3-carbamoyloxy-2-phenylpropionic acid
• 3-carbamoyloxy-2-phenylpropanoic acid
• Cppa-3,2
• 3-Carbamoyl-2-phenylpropionic acid
• Q27149631
• 139262-66-1
• 3-[Hydroxy(imino)methoxy]-2-phenylpropanoic acid
• CHEBI:80589
• Benzeneacetic acid, alpha-(((aminocarbonyl)oxy)methyl)-
• DTXSID20930411
• BENZENEACETIC ACID, .ALPHA.-(((AMINOCARBONYL)OXY)METHYL)-
• D2V2FDH9KE
• .ALPHA.-(((AMINOCARBONYL)OXY)METHYL)BENZENEACETIC ACID
• UNII-D2V2FDH9KE
• 3-CARBAMOYL-2-PHENYL-PROPIONIC ACID
• Benzeneacetic acid, alpha-[[(aminocarbonyl)oxy]methyl]-
• SCHEMBL9011765
• 3-CARBAMOYLOXY-2-PHENYL-PROPANOIC ACID
• W 3049

• Inchi： 1S/C10H11NO4/c11-10(14)15-6-8(9(12)13)7-4-2-1-3-5-7/h1-5,8H,6H2,(H2,11,14)(H,12,13)
• InChI Key： AYRIVCKWIAUVOO-UHFFFAOYSA-N
• SMILES： O(C(N)=O)CC(C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 209.06883
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• PSA: 89.62